Cas no 915923-72-7 (3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid)

• Product name: 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid
• CAS No: 915923-72-7
• MF: C₁₃H₁₇NO₃
• MW: 235.27898
• MDL: MFCD08692001
• CID: 1086936
• PubChem ID: 16773581

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-pivalamidobenzoic acid
• 3-(2,2-dimethylpropanoylamino)-4-methylbenzoic acid
• 3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid
• 3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid(SALTDATA: FREE)
• MFCD08692001
• AKOS000104509
• BS-36458
• 3-(2,2-Dimethylpropanamido)-4-methylbenzoic acid
• 4-Methyl-3-pivalamidobenzoicacid
• DTXSID20588239
• 915923-72-7
• CS-0366614
• 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid

• MDL： MFCD08692001
• Inchi： InChI=1S/C13H17NO3/c1-8-5-6-9(11(15)16)7-10(8)14-12(17)13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： XTJFPDDBFZQSKY-UHFFFAOYSA-N
• SMILES： CC1=C(NC(C(C)(C)C)=O)C=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 431.356°C at 760 mmHg
• Flash Point: 214.677°C
• Refractive Index: 1.572
• PSA: 66.40000
• LogP: 2.75080

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Security Information

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives